Cas no 90068-11-4 (L-Prolinamide,N-(1-oxoundecyl)-L-a-aspartyl-L-alanyl-L-alanyl-N-ethyl- (9CI))

• Product Name: L-Prolinamide,N-(1-oxoundecyl)-L-a-aspartyl-L-alanyl-L-alanyl-N-ethyl- (9CI)
• CAS No: 90068-11-4
• MF: C₃₂H₅₂N₆O₁₀
• MW: 680.789488792419
• CID: 804550
• PubChem ID: 6439875
• Update Time: 2025-04-19

L-Prolinamide,N-(1-oxoundecyl)-L-a-aspartyl-L-alanyl-L-alanyl-N-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,N-(1-oxoundecyl)-L-a-aspartyl-L-alanyl-L-alanyl-N-ethyl- (9CI)
• (3S)-3-amino-4-[[(2S)-1-[(2R)-1-[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]propanoyl]-2-(ethylcarbamoyl)-3-[(E)-undec-2-enoyl]pyrrolidin-2-yl]-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
• undecenoyl-aspartyl-dialanyl-proline ethylamide
• Uaaapne
• Ude-asp-(ala)2-pro-nhet
• 90068-11-4

• Inchi： 1S/C32H52N6O10/c1-5-7-8-9-10-11-12-13-14-24(39)21-15-16-38(30(47)20(4)37-29(46)23(34)18-26(42)43)32(21,31(48)35-6-2)27(44)19(3)36-28(45)22(33)17-25(40)41/h13-14,19-23H,5-12,15-18,33-34H2,1-4H3,(H,35,48)(H,36,45)(H,37,46)(H,40,41)(H,42,43)/b14-13+/t19-,20-,21?,22-,23-,32+/m0/s1
• InChI Key： YUWPELOXCJYWJB-FPIJYOSOSA-N
• SMILES： O=C([C@H](C)NC([C@H](CC(=O)O)N)=O)[C@@]1(C(NCC)=O)C(C(/C=C/CCCCCCCC)=O)CCN1C([C@H](C)NC([C@H](CC(=O)O)N)=O)=O

Computed Properties

• Exact Mass: 680.374492
• Monoisotopic Mass: 680.374492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 22
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 268
• Surface Charge: 0
• Tautomer Count: 80
• XLogP3: -4.3

Experimental Properties

• Density: 1.247
• Boiling Point: 1002.5°Cat760mmHg
• Flash Point: 560.1°C
• Refractive Index: 1.544
• PSA: 278.86000
• LogP: 3.62760